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Performance Showdown: Apache Pegasus
Across Distributed Computing Landscapes
A Comparative Guide for Researchers and Drug Development Professionals

In the realm of large-scale data management, Apache Pegasus, a distributed key-value

storage system, has emerged as a noteworthy contender, aiming to bridge the gap between in-

memory solutions like Redis and disk-based systems like HBase.[1] For researchers, scientists,

and drug development professionals grappling with massive datasets, understanding how

Pegasus performs across different distributed computing infrastructures is paramount for

making informed architectural decisions. This guide provides a comprehensive performance

comparison of Apache Pegasus on bare metal, with qualitative insights into its expected

performance on virtualized and containerized environments, supported by experimental data

and detailed methodologies.

At a Glance: Pegasus Performance Metrics
The following tables summarize the performance of Apache Pegasus based on publicly

available benchmark data. It is important to note that direct, officially published comparative

benchmarks of Pegasus across different infrastructures are not readily available. The data

presented here is from a benchmark conducted on a bare-metal cluster, which serves as a

baseline for understanding its capabilities.
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Table 1: Write-Only Workload Performance on Bare
Metal

Threads
(Clients *
Threads)

Read/Write
Ratio

Write QPS
(Queries Per
Second)

Average Write
Latency (µs)

P99 Write
Latency (µs)

3 * 15 0:1 56,953 787 1,786

Source: Apache Pegasus Benchmark[2]

Table 2: Read-Only Workload Performance on Bare
Metal

Threads
(Clients *
Threads)

Read/Write
Ratio

Read QPS
(Queries Per
Second)

Average Read
Latency (µs)

P99 Read
Latency (µs)

3 * 50 1:0 360,642 413 984

Source: Apache Pegasus Benchmark[2]

Table 3: Mixed Read/Write Workload Performance on
Bare Metal

Threads
(Clients
*
Threads
)

Read/W
rite
Ratio

Read
QPS

Avg.
Read
Latency
(µs)

P99
Read
Latency
(µs)

Write
QPS

Avg.
Write
Latency
(µs)

P99
Write
Latency
(µs)

3 * 30 1:1 62,572 464 5,274 62,561 985 3,764

3 * 15 1:3 16,844 372 3,980 50,527 762 1,551

Source: Apache Pegasus Benchmark[2]

Experimental Protocols: The Bare Metal Benchmark
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The performance data presented above was obtained from a benchmark conducted by the

Apache Pegasus community. The methodology employed provides a transparent and

reproducible framework for performance evaluation.

Hardware Specifications:

CPU: Intel® Xeon® Silver 4210 @ 2.20 GHz (2 sockets)

Memory: 128 GB

Disk: 8 x 480 GB SSD

Network: 10 Gbps

Cluster Configuration:

Replica Server Nodes: 5

Test Table Partitions: 64

Benchmarking Tool:

The Yahoo! Cloud Serving Benchmark (YCSB) was used to generate the workloads, utilizing

the Pegasus Java client.[2] The request distribution was set to Zipfian, which models a more

realistic scenario where some data is accessed more frequently than others.[2]

The experimental workflow for this benchmark can be visualized as follows:
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A diagram illustrating the experimental workflow for the Apache Pegasus bare-metal
benchmark.

Performance on Other Distributed Infrastructures: A
Qualitative Analysis
While direct, quantitative benchmarks of Apache Pegasus on virtualized and containerized

platforms are not readily available in official documentation, we can infer its likely performance

characteristics based on the behavior of its underlying storage engine, RocksDB, and general

industry observations of these infrastructures.

Virtual Machines (VMs)
Deploying Pegasus on a virtualized infrastructure would likely introduce a performance

overhead compared to the bare-metal baseline. This is due to the hypervisor layer, which

manages access to the physical hardware. For a high-performance, I/O-intensive application

like Pegasus, which relies on the speed of its underlying SSDs, this virtualization layer can

introduce latency.
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However, modern virtualization technologies have significantly reduced this overhead. The

performance impact would largely depend on the specific hypervisor, the configuration of the

virtual machines (e.g., dedicated vs. shared resources), and the underlying hardware. For

many use cases, the flexibility, scalability, and resource management benefits of VMs may

outweigh the modest performance trade-off.

Kubernetes and Containers
Running Pegasus within containers, orchestrated by a platform like Kubernetes, presents an

interesting performance profile. Containers offer a more lightweight form of virtualization than

traditional VMs, sharing the host operating system's kernel. This generally results in lower

overhead and near-native performance.

The performance of Pegasus on Kubernetes would be influenced by several factors:

Networking: The choice of Container Network Interface (CNI) plugin in Kubernetes can

impact network latency and throughput, which are critical for a distributed database.

Storage: The performance of persistent storage in Kubernetes, managed through Container

Storage Interface (CSI) drivers, would directly affect Pegasus's I/O performance. Utilizing

high-performance storage classes backed by SSDs is crucial.

Resource Management: Kubernetes' resource allocation and scheduling capabilities can

impact the consistent performance of Pegasus nodes. Properly configured resource

requests and limits are essential to avoid contention and ensure predictable performance.

Given that Pegasus is designed for horizontal scalability, Kubernetes, with its robust scaling

and management features, could be a compelling platform for deploying and operating a

Pegasus cluster, especially in dynamic and large-scale environments. The performance is

expected to be very close to that of a bare-metal deployment, provided the underlying

infrastructure and Kubernetes configurations are optimized for high-performance stateful

workloads.

The logical relationship for deploying Pegasus on different infrastructures can be visualized as

follows:
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A diagram showing the deployment relationship of Apache Pegasus across different
infrastructures.

Conclusion
The benchmark data from the bare-metal deployment demonstrates that Apache Pegasus can

achieve high throughput and low latency for both read- and write-intensive workloads. While

direct comparative data on other infrastructures is not yet available, a qualitative analysis

suggests that:

Bare Metal offers the highest potential performance by providing direct access to hardware

resources.

Virtual Machines provide flexibility and manageability with a potential for a slight performance

overhead.

Kubernetes and Containers offer a compelling balance of near-native performance,

scalability, and operational efficiency for managing distributed Pegasus clusters.

For researchers and professionals in drug development, the choice of infrastructure will depend

on the specific requirements of their pipelines, balancing the need for raw performance with

considerations of scalability, ease of management, and cost-effectiveness. As more

community-driven benchmarks become available, a more granular, quantitative comparison will
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be possible. For now, the strong performance of Pegasus on bare metal provides a solid

indication of its potential across a variety of modern distributed computing environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GitHub - apache/incubator-pegasus: Apache Pegasus - A horizontally scalable, strongly
consistent and high-performance key-value store [github.com]

2. Pegasus | Benchmark [pegasus.apache.org]

To cite this document: BenchChem. [Performance comparison of Pegasus on different
distributed computing infrastructures.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039198#performance-comparison-of-pegasus-on-
different-distributed-computing-infrastructures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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